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Compound of Interest

Compound Name: Amiloxate

Cat. No.: B135550

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isoamyl p-methoxycinnamate, also known as amiloxate, is an effective UVB filter widely used
in sunscreen and other cosmetic formulations to protect the skin from the harmful effects of
solar radiation. Its efficacy and safety are intrinsically linked to its stability under various
environmental stressors, including heat. This technical guide provides a comprehensive
overview of the thermal stability of isoamyl p-methoxycinnamate, detailing its physical
properties, thermal behavior, and potential degradation pathways. The information presented
herein is intended to support researchers, scientists, and drug development professionals in
the formulation and evaluation of products containing this UV filter.

Physicochemical Properties

Understanding the fundamental physicochemical properties of isoamyl p-methoxycinnamate is
crucial for interpreting its thermal behavior.
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Property Value Reference(s)
Chemical Formula C15H2003 [1]

Molecular Weight 248.32 g/mol [1]

Boiling Point 158 °C at 0.7 mmHg [21[31[4]
Melting Point <-30°Cto25°C [1112]

Colorless to pale yellow
Appearance . o [2]
viscous liquid

Note: Discrepancies in the reported melting point may be due to different measurement
conditions or isomeric purity.

Thermal Stability Analysis

The thermal stability of isoamyl p-methoxycinnamate can be assessed using thermoanalytical
techniques such as Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry
(DSC). While specific TGA and DSC data for isoamyl p-methoxycinnamate are not readily
available in the public domain, data from a closely related compound, octyl p-
methoxycinnamate (OMC), can provide valuable insights into its expected thermal behavior

due to their structural similarity.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature, providing
information on its thermal stability and decomposition profile.

Table 2: Estimated Thermal Decomposition Profile of Isoamyl p-Methoxycinnamate (Based on
OMC data)
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Temperature Range

°C) Mass Loss (%) Interpretation Reference(s)

Minor volatilization of
30 - 200 < 5% [5]
the compound.

Major decomposition
200 - 350 > 95% [5]
of the ester.

The TGA curve of the structurally similar octyl p-methoxycinnamate (OMC) shows that
significant thermal decomposition begins around 200 °C and is nearly complete by 350 °C
under a nitrogen atmosphere.[5] It is anticipated that isoamyl p-methoxycinnamate would
exhibit a similar decomposition profile.

Differential Scanning Calorimetry (DSC)

DSC measures the heat flow into or out of a sample as it is heated or cooled, providing
information on phase transitions such as melting and boiling. For a liquid sample like isoamy! p-
methoxycinnamate, DSC can be used to determine its boiling point and observe any
exothermic or endothermic decomposition events. Given its reported boiling point of 158 °C at
reduced pressure, the boiling point at atmospheric pressure will be significantly higher and
would be observable in a DSC experiment.

Experimental Protocols
Thermogravimetric Analysis (TGA) of a Liquid Sample

This protocol provides a general procedure for the TGA of a liquid organic compound like
iIsoamyl p-methoxycinnamate.

Objective: To determine the thermal stability and decomposition profile of isoamyl p-
methoxycinnamate.

Apparatus:
o Thermogravimetric Analyzer

e Alumina or platinum crucibles
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e Micropipette

» Nitrogen gas supply (or other inert gas)

Procedure:

Tare an appropriate TGA crucible.
» Using a micropipette, dispense 5-10 mg of isoamyl p-methoxycinnamate into the crucible.
e Place the crucible in the TGA instrument.

o Purge the furnace with an inert gas (e.g., nitrogen) at a flow rate of 20-50 mL/min for at least
30 minutes to ensure an inert atmosphere.

o Heat the sample from ambient temperature (e.g., 25 °C) to a final temperature of
approximately 600 °C at a constant heating rate of 10 °C/min.

e Record the mass loss as a function of temperature.

e Analyze the resulting TGA curve to determine the onset of decomposition and the
temperatures at which major mass loss occurs.

Differential Scanning Calorimetry (DSC) of a Liquid
Sample

This protocol outlines a general method for performing DSC on a liquid sample.

Objective: To determine the boiling point and observe any thermal transitions of isoamyl p-
methoxycinnamate.

Apparatus:
 Differential Scanning Calorimeter
o Hermetically sealed aluminum pans and lids

o Crimper for sealing pans
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e Micropipette

» Nitrogen gas supply (or other inert gas)

Procedure:

Tare an empty hermetically sealed aluminum pan and lid.
» Using a micropipette, dispense 2-5 mg of isoamyl p-methoxycinnamate into the pan.

+ Hermetically seal the pan using a crimper. This is crucial to prevent volatilization before the
boiling point is reached.

» Place the sealed sample pan and an empty, sealed reference pan into the DSC cell.
e Purge the DSC cell with an inert gas (e.g., nitrogen) at a flow rate of 20-50 mL/min.

o Heat the sample from ambient temperature to a temperature above its expected boiling point
(e.g., 25 °C to 250 °C) at a heating rate of 10 °C/min.

e Record the heat flow as a function of temperature.
e Analyze the resulting DSC thermogram for endothermic events corresponding to boiling.

Thermal Degradation Pathway

While specific studies on the thermal degradation products of isoamyl p-methoxycinnamate are
limited, a probable degradation pathway can be proposed based on the known chemistry of
cinnamate esters and related compounds. The primary degradation is expected to involve the
cleavage of the ester bond, which is the most thermally labile part of the molecule.

Proposed Thermal Degradation Mechanism:

The thermal degradation of alkyl p-methoxycinnamates likely proceeds through several
mechanisms, including:

o Ester Pyrolysis (cis-Elimination): For esters with a beta-hydrogen on the alkyl group, a
concerted cis-elimination reaction can occur to form an alkene and a carboxylic acid. In the
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case of isoamyl p-methoxycinnamate, this would lead to the formation of isoamylene
(isopentene) and p-methoxycinnamic acid.

o Homolytic Cleavage: At higher temperatures, homolytic cleavage of the C-O ester bond can
occur, generating an isoamyloxy radical and a p-methoxycinnamoyl radical. These highly
reactive radicals can then undergo further reactions such as hydrogen abstraction,
disproportionation, or fragmentation.

o Decarboxylation: The initially formed p-methoxycinnamic acid can undergo decarboxylation
at elevated temperatures to produce p-methoxystyrene.

The photodegradation of the related compound octyl p-methoxycinnamate is known to produce
4-methoxycinnamic acid and 4-methoxycinnamaldehyde, suggesting the lability of the ester
linkage and the potential for subsequent reactions of the cinnamate moiety.[6] Analysis of
pyrolysis products of similar esters often reveals a complex mixture of smaller molecules
resulting from fragmentation of the initial degradation products.

Decarboxylation

Click to download full resolution via product page

Analysis of Degradation Products

To definitively identify the thermal degradation products of isoamyl p-methoxycinnamate,
Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS) is the recommended
analytical technique.
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This technique involves heating the sample to its decomposition temperature in an inert
atmosphere and then separating and identifying the resulting volatile fragments using a gas

chromatograph coupled with a mass spectrome

ter. This would provide definitive structural

information about the degradation products, allowing for a more complete understanding of the

degradation mechanism.
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Conclusion

Isoamyl p-methoxycinnamate is a thermally stable compound under normal storage and use
conditions. However, exposure to extreme temperatures, likely above 200 °C, can induce
thermal degradation. The primary degradation pathway is expected to be through the cleavage
of the ester bond, leading to the formation of p-methoxycinnamic acid and isoamylene, with the
potential for further fragmentation at higher temperatures. For formulators and researchers, it is
crucial to consider these thermal stability limits during product development, manufacturing,
and storage to ensure the efficacy and safety of the final product. Further studies employing
techniques such as TGA-MS or Py-GC-MS are recommended to definitively elucidate the
thermal degradation products and refine the proposed degradation pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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